5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one

• IUPAC Name: 5,5-dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C11H12N2OS/c1-11(2)9(14)13(10(15)12-11)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,12,15)
• InChI Key: SOWKARYGXPPVML-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=S)N1)C2=CC=CC=C2)C
• Molecular Formula: C11H12N2OS
• DSSTOX Substance ID: DTXSID60400325
• Molecular Weight: 220.29 g/mol
• CAS RN: 21083-30-7

Description

5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one (5,5-DMP-2-SI) is a heterocyclic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is a highly stable compound with a high melting point of 149°C. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds. In addition, 5,5-DMP-2-SI has been used as an antioxidant, an anti-inflammatory agent, and an antimicrobial agent.

Scientific Research Applications

Structural Analysis and Hydrogen Bonding

The compound, 5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one, features prominently in structural chemistry, particularly in the study of hydrogen bonding and molecular interactions. One study details the crystal structure of a related compound, highlighting its planar sulfanylideneimidazolidin-4-one fragment and the hydrogen bonding that links molecules into dimers and chains, further aggregating into layers through weak interactions. This structural insight is crucial for understanding molecular assembly and designing materials with desired properties (Castro et al., 2013).

Antimicrobial Applications

Research into derivatives of 5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one has demonstrated antimicrobial potential. A study synthesizing novel thiazolidinone, thiazoline, and thiophene derivatives reported some compounds exhibiting promising antimicrobial activities (Gouda et al., 2010). Another research project developed linked pyrazolyl-thiazolidinone heterocycles, finding them to be potent antibacterial agents against common pathogens (Reddy et al., 2011).

Pharmaceutical Research

Within pharmaceutical research, compounds structurally related to 5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one have been explored for their potential in drug discovery. For instance, substituted imidazolidine derivatives have been studied for their nonpeptide inhibitory activity against human heart chymase, indicating their therapeutic potential in cardiovascular diseases (Niwata et al., 1997).

Molecular Synthesis

The versatility of 5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one derivatives extends to their utility in synthetic chemistry. For example, these compounds have been used as chiral auxiliaries in Diels-Alder reactions, showcasing their importance in constructing asymmetric molecules (Jensen & Roos, 1992).

Material Science Applications

In material science, derivatives of 5,5-Dimethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one are investigated for their potential in environmental remediation. A study on novel polyimides incorporating oxadiazole and pyridine moieties derived from a related diamine highlighted their effectiveness in the removal of heavy metal ions from aqueous solutions, indicating their utility in water purification technologies (Mansoori & Ghanbari, 2015).